Cas no 2172371-14-9 (3-(2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid)

• Product Name: 3-(2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid
• CAS No: 2172371-14-9
• MF: C₂₆H₂₅N₃O₆
• MW: 475.493206739426
• CID: 5909733
• PubChem ID: 165539460
• Update Time: 2025-05-20

3-(2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid
• 3-(2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}ethoxy)propanoic acid
• 2172371-14-9
• EN300-1502109

• Inchi： 1S/C26H25N3O6/c30-24(31)12-14-34-15-13-27-25(32)22-10-5-11-23(28-22)29-26(33)35-16-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-11,21H,12-16H2,(H,27,32)(H,30,31)(H,28,29,33)
• InChI Key： UCGVLMRROMHHAN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C(NCCOCCC(=O)O)=O)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.17433553g/mol
• Monoisotopic Mass: 475.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 127Ų

Additional information on 3-(2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid

Introduction to 3-(2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid (CAS No. 2172371-14-9)

3-(2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid, identified by its CAS number 2172371-14-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which integrates multiple functional groups designed to modulate biological pathways. The presence of a fluoren-9-ylmethoxycarbonyl moiety, a pyridine core, and an ethoxy substituent on a propanoic acid backbone underscores its potential as a versatile intermediate in drug discovery and development.

The structural design of 3-(2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid reflects a deliberate strategy to enhance binding affinity and selectivity towards target proteins. The fluoren-9-ylmethoxycarbonyl group, often employed as a protecting group in peptide synthesis, also contributes to the compound's solubility and stability in various solvents, making it amenable for both in vitro and in vivo studies. The pyridine ring is a hallmark of many bioactive molecules, known for its ability to interact with hydrogen bond donors and acceptors, thereby facilitating stable protein-ligand interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies utilizing molecular dynamics simulations have revealed that the fluoren-9-ylmethyl moiety in 3-(2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid can effectively engage with hydrophobic pockets of target enzymes, while the pyridine core provides additional interactions through π-stacking and hydrogen bonding. These insights have guided the optimization of analogs to improve pharmacokinetic properties and reduce off-target effects.

In the realm of drug discovery, the development of chiral auxiliaries and catalysts has revolutionized the synthesis of enantiomerically pure compounds. The incorporation of a propanoic acid moiety in 3-(2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid not only enhances its solubility but also opens avenues for further derivatization into chiral derivatives. Such derivatives could exhibit enhanced efficacy and reduced toxicity, aligning with the growing demand for personalized medicine.

The ethoxy group serves as a linker connecting the pyridine derivative to the propanoic acid backbone, ensuring proper orientation within biological systems. This design allows for fine-tuning of physicochemical properties such as lipophilicity and metabolic stability, which are critical factors in determining drug bioavailability. Current research is exploring strategies to leverage this compound as a scaffold for developing novel therapeutics targeting neurological disorders, cancer, and inflammatory conditions.

One particularly intriguing application lies in its potential as an inhibitor for enzymes involved in tumor metabolism. Emerging evidence suggests that aberrant metabolic pathways are hallmarks of cancer cells, making them attractive targets for therapeutic intervention. The unique structural features of 3-(2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid, particularly its ability to modulate enzyme activity through multiple interaction points, positions it as a promising candidate for further investigation.

Another area of interest is its role in modulating immune responses. The pyridine derivative has been shown to interact with receptors expressed on immune cells, potentially leading to novel immunomodulatory therapies. Preclinical studies are underway to evaluate its efficacy in models of autoimmune diseases and chronic inflammation, where precise control over immune cell activity is paramount.

The synthesis of 3-(2-{6-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pyridin - 2 - ylformamido } ethoxy ) propanoic acid (CAS No. 2172371 - 14 - 9 ) involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the pyridine amide linkage, followed by functionalization with the fluoren - 9 - ylmethoxycarbonyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently.

The compound's stability under various conditions has been thoroughly investigated to ensure its suitability for industrial-scale production and clinical applications. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been utilized to confirm its identity and purity. These studies have also provided valuable insights into its degradation pathways, aiding in formulation development.

Future directions in research may explore derivatization strategies to enhance bioavailability and target specificity. For instance, incorporating fluorine atoms or other heterocycles could improve metabolic stability while maintaining or enhancing biological activity. Additionally, exploring prodrug formulations could address solubility issues and improve delivery profiles.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 3-(2-{6 - ({( 9 H - fluore n - 9 - ylm eth ox y carb on y l ) amino ) py rid ine - 2 - y l form amid o } eth oxy ) pro pan o ic ac id) ( CAS No . 2172371 - 14 - 9 ). These algorithms can predict binding affinities and toxicological profiles based on structural features alone, significantly reducing the time required for hit identification.

In conclusion,3-(2-{6-{((9H-fluore n - 9 - ylm eth ox y carb on y l ) amino ) py rid ine - 2 - y l form amid o } eth oxy ) pro pan o ic ac id(CAS No . 2172371 - 14 - 9 ) represents a fascinating example of how intricate molecular design can lead to novel therapeutic agents . Its unique structural features , coupled with emerging data on its biological activity , make it a compelling candidate for further exploration . As research continues , this compound holds promise for addressing unmet medical needs across multiple disease areas .